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Compound of Interest

Compound Name: L-THREONINE (13C4)

Cat. No.: B1579996

Get Quote

)

Executive Summary & Immediate Safety Status
L-Threonine (

) is a STABLE ISOTOPE.[1][2] It is NOT radioactive.[3][4]

The primary operational risk associated with this material is not toxicity, but misidentification.[1]

Due to the "

" notation, untrained personnel frequently mistake this material for radioactive Carbon-14 (

).[1] This leads to expensive, unnecessary radioactive waste processing and regulatory alarms.
[1]

Core Directive: Dispose of L-Threonine (

) based on the chemical matrix it is dissolved in (e.g., cell media, HPLC solvents), not the
isotope itself.

Material Identification & Risk Assessment[4]
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Before disposal, verify the material against the following specifications to ensure it is not a

radiolabel.

Table 1: Physicochemical Profile
Parameter Specification Operational Note

Chemical Name
L-Threonine (

)
Universal Carbon-13 labeled

CAS Number 202468-39-1
Distinct from unlabeled

Threonine (72-19-5)

Radioactivity NONE (Stable)
Does not trigger NRC/RAM

license requirements

Toxicity Non-Hazardous
Not P-listed or U-listed by EPA

(RCRA)

Physical State White Crystalline Powder Hygroscopic; keep desiccated

Solubility Water Soluble (~90 g/L)
High mobility in aqueous waste

streams

The "Isotope Trap" (Critical Knowledge)[1]
(Carbon-13): A naturally occurring stable isotope (1.1% abundance in nature).[1][5] Enriched
to >99% in this product. Safe.

(Carbon-14): A radioactive beta-emitter.[1][4] Hazardous.

Action: Ensure all waste containers are explicitly labeled "NON-RADIOACTIVE STABLE

ISOTOPE" to prevent rejection by waste haulers.

Waste Stream Classification Logic
Disposal procedures are dictated by the "Matrix Rule"—the hazard of the solvent or biological

medium supersedes the hazard of the amino acid.

Workflow Diagram: Waste Stream Decision Tree
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Use this logic flow to determine the correct disposal container.
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Figure 1: Decision matrix for categorizing L-Threonine (

) waste based on solvent composition.[1][4]

Detailed Disposal Protocols

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1579996/docs?utm_src=pdf-body-img#operational-guide-safe-handling-and-disposal-of-l-threonine-1
https://www.republicservices.com/environmental-solutions
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Dry Solid Waste (Expired or Spilled Powder)
Context: You have an expired vial or a benchtop spill of pure powder.[1]

Containment: Sweep up powder using a dedicated brush or scoop. Avoid generating dust.[6]

[7][8]

Packaging: Place the powder (and the vial) into a clear, sealable polyethylene bag.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Mandatory: Write "L-Threonine 13C4 - STABLE ISOTOPE" clearly.[1][2][4]

Disposal: Place in the lab's solid chemical waste drum.

Note: Do not throw in regular trash. While legally often permissible, GLP (Good Laboratory

Practice) dictates all chemical inventory be tracked to destruction to prevent environmental

tracing anomalies.[1]

Protocol B: Organic Solvent Mixtures (HPLC/MS
Effluent)
Context: Mass spectrometry waste containing Acetonitrile, Methanol, or Formic Acid.[1][4]

Assessment: The hazard is now the solvent, not the Threonine.

Segregation: Collect in a dedicated "Flammable/Organic Solvent" carboy (HDPE or Glass).

Compatibility Check: Ensure no oxidizers (e.g., Hydrogen Peroxide) are added to this carboy,

as Threonine can act as a reducing agent under extreme conditions.[1]

Labeling:

List all solvents (e.g., "Acetonitrile 50%, Water 50%").[1]

Add "Trace L-Threonine 13C4" to the constituents list.

Disposal: Hand over to EHS for incineration.
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Protocol C: Biological Media (Cell Culture Supernatant)
Context: SILAC (Stable Isotope Labeling with Amino acids in Cell culture) media.[1][9]

Deactivation:

Option 1 (Bleach): Add 10% bleach solution to the media and let stand for 20 minutes.

Option 2 (Autoclave): Autoclave at 121°C for 15-30 minutes.

Disposal:

Once deactivated, the solution is generally safe for drain disposal (sanitary sewer) with

copious water flushing, provided no other heavy metals or toxins are present.[1]

Verification: Confirm with your facility's wastewater permit before pouring.

Regulatory Compliance & Documentation
Labeling "Do's and Don'ts"
The most common violation regarding stable isotopes is improper labeling that triggers

radiation alarms.

DO DO NOT

Label as "Stable Isotope L-Threonine"
Label as "C13" or "C-13" without the word

"Stable"

Use standard white/orange chemical waste tags Use Yellow/Magenta "Radioactive" tape

List CAS # 202468-39-1
Use the generic CAS for unlabeled Threonine if

strict tracking is required

EPA Waste Codes[1][4][10][11]
Pure L-Threonine (

): Not a listed hazardous waste.[1] No EPA code applies (Non-RCRA).
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Mixed with Acetonitrile: Code D001 (Ignitable).

Mixed with Methanol: Code D001 (Ignitable) and F003 (Spent Solvent).

Emergency Procedures (Spill Response)
Although L-Threonine is non-toxic, standard laboratory hygiene applies.[1]

PPE: Nitrile gloves, safety glasses, and lab coat.[1]

Small Spill (<10g):

Wipe up with a damp paper towel (water is the best solvent).

Dispose of towels in solid chemical waste.

Clean surface with 70% ethanol to remove sticky residue.

Large Spill (>10g):

Avoid raising dust.[6][7][8]

Cover with wet paper towels to dampen.

Scoop into a bag.

Ventilate the area if dust is airborne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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